Cas no 101513-76-2 (Benzoyl fluoride,3-chloro-2,4,5-trifluoro-)

Benzoyl fluoride,3-chloro-2,4,5-trifluoro- structure

101513-76-2 structure

Product Name:Benzoyl fluoride,3-chloro-2,4,5-trifluoro-

CAS No:101513-76-2

MF:C₇HClF₄O

MW:212.528855085373

MDL:MFCD13174727

CID:124676

PubChem ID:13565020

Update Time:2025-04-18

Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

- Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
- 3-chloro-2,4,5-trifluorobenzoyl fluoride
- Benzoyl fluoride, 3-chloro-2,4,5-trifluoro- (9CI)
- MFCD13174727
- DTXSID80543945
- SCHEMBL8722551
- 101513-76-2
- MDL： MFCD13174727
- Inchi： 1S/C7HClF4O/c8-4-5(10)2(7(12)13)1-3(9)6(4)11/h1H
- InChI Key： DVXDXLUGMVTANY-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(C(=O)F)=C1F)F)F

Computed Properties

Exact Mass: 211.96523
Monoisotopic Mass: 211.9652050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
LogP: 2.86700

Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB256439-1 g	3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; .	101513-76-2	99%	1g	€399.00	2023-06-22
abcr	AB256439-5 g	3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; .	101513-76-2	99%	5g	€795.00	2023-06-22
abcr	AB256439-1g	3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; .	101513-76-2	99%	1g	€265.00	2025-02-13
abcr	AB256439-5g	3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; .	101513-76-2	99%	5g	€650.00	2025-02-13
abcr	AB256439-10g	3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; .	101513-76-2	99%	10g	€995.00	2025-02-13

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